Cas no 1261931-14-9 (2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid)

• Product Name: 2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid
• CAS No: 1261931-14-9
• MF: C₁₄H₇F₂NO₂
• MW: 259.207690477371
• MDL: MFCD18320188
• CID: 2622131
• PubChem ID: 53226100
• Update Time: 2025-09-17

2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CYANO-2-FLUOROPHENYL)-4-FLUOROBENZOIC ACID
• 1261931-14-9
• 2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%
• 3'-Cyano-2',5-difluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320188
• DTXSID80689832
• 2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid

• MDL： MFCD18320188
• Inchi： 1S/C14H7F2NO2/c15-9-4-5-11(14(18)19)12(6-9)10-3-1-2-8(7-17)13(10)16/h1-6H,(H,18,19)
• InChI Key： VDWMAAJYZGJGHB-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 259.04448479Da
• Monoisotopic Mass: 259.04448479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų